Cas no 1803862-98-7 (3-(3-Bromo-4-(bromomethyl)phenyl)propanal)

• Product Name: 3-(3-Bromo-4-(bromomethyl)phenyl)propanal
• CAS No: 1803862-98-7
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4974757
• Update Time: 2025-05-22

3-(3-Bromo-4-(bromomethyl)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(bromomethyl)phenyl)propanal

• Inchi： 1S/C10H10Br2O/c11-7-9-4-3-8(2-1-5-13)6-10(9)12/h3-6H,1-2,7H2
• InChI Key： ZZMQHSRHUVKXLF-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=CC(=C1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-(3-Bromo-4-(bromomethyl)phenyl)propanal

3-(3-Bromo-4-(bromomethyl)phenyl)propanal: A Comprehensive Overview

The compound 3-(3-Bromo-4-(bromomethyl)phenyl)propanal, identified by the CAS number 1803862-98-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of the phenyl ring and a bromomethyl group at the 4-position, coupled with a propanal moiety. The combination of these functional groups makes it a valuable intermediate in organic synthesis, particularly in the development of biologically active compounds and advanced materials.

Recent studies have highlighted the potential of 3-(3-Bromo-4-(bromomethyl)phenyl)propanal in drug discovery, where its structural features enable the creation of molecules with enhanced bioavailability and selectivity. Researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers. The presence of bromine atoms in its structure not only enhances its reactivity but also allows for precise control over the stereochemistry during synthesis, making it an invaluable tool in medicinal chemistry.

In addition to its role in pharmaceuticals, 1803862-98-7 has found applications in materials science. Its ability to undergo various coupling reactions has made it a preferred choice for synthesizing advanced polymers and nanoparticles. For instance, recent advancements have demonstrated its use in creating stimuli-responsive materials that can change their properties under specific environmental conditions, such as temperature or pH changes. These materials hold promise for applications in sensors, drug delivery systems, and smart textiles.

The synthesis of 3-(3-Bromo-4-(bromomethyl)phenyl)propanal typically involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of aromatic rings followed by aldehyde formation through oxidation reactions. The use of modern catalytic systems has significantly improved the efficiency of these processes, making large-scale production more feasible.

From an environmental standpoint, researchers have been exploring greener synthetic methods to produce this compound. By utilizing renewable feedstocks and enzymatic catalysts, the ecological footprint of its production can be significantly reduced. These efforts align with global trends toward sustainable chemistry and highlight the importance of responsible chemical manufacturing practices.

In conclusion, 3-(3-Bromo-4-(bromomethyl)phenyl)propanal (CAS No. 1803862-98-7) stands as a testament to the ingenuity and precision required in modern organic chemistry. Its versatility across multiple disciplines underscores its importance as both a research tool and an industrial material. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of chemistry and its applications.